Cas no 1173690-15-7 ((1S)-1-cyclopropyl-2-methoxyethan-1-amine)

• Product Name: (1S)-1-cyclopropyl-2-methoxyethan-1-amine
• CAS No: 1173690-15-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 6782924
• PubChem ID: 55293429
• Update Time: 2026-03-12

(1S)-1-cyclopropyl-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• A904885
• (S)-1-Cyclopropyl-2-methoxyethanamine
• (S)-1-cyclopropyl-2-methoxyethan-1-amine
• AKOS006368019
• (1S)-1-cyclopropyl-2-methoxyethan-1-amine
• SCHEMBL3997892
• Alpha-(s)-(methoxymethyl)-cyclopropanemethanamine
• 1173690-15-7
• (1S)-1-cyclopropyl-2-methoxyethanamine

• Inchi： 1S/C6H13NO/c1-8-4-6(7)5-2-3-5/h5-6H,2-4,7H2,1H3/t6-/m1/s1
• InChI Key： APFVIOCNPBAUSZ-ZCFIWIBFSA-N
• SMILES： O(C)C[C@H](C1CC1)N

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.2Ų

Additional information on (1S)-1-cyclopropyl-2-methoxyethan-1-amine

Introduction to (1S)-1-cyclopropyl-2-methoxyethan-1-amine (CAS No. 1173690-15-7)

(1S)-1-cyclopropyl-2-methoxyethan-1-amine (CAS No. 1173690-15-7) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, also known as (1S)-cyclopropylmethanol, 2-methoxy-, (S)-amine, is characterized by its unique structural features, which include a cyclopropyl ring and a methoxy group attached to an ethanamine backbone. These structural elements contribute to its potential applications in various areas of chemical and pharmaceutical research.

The synthesis of (1S)-1-cyclopropyl-2-methoxyethan-1-amine has been extensively studied due to its importance as a building block in the development of chiral molecules. Recent advancements in asymmetric synthesis have enabled the efficient and selective production of this compound, making it more accessible for further research and application. One notable method involves the use of chiral catalysts, which facilitate the formation of the desired enantiomer with high enantioselectivity.

In the context of medicinal chemistry, (1S)-1-cyclopropyl-2-methoxyethan-1-amine has shown promise as a potential lead compound for drug discovery. Its unique structure allows it to interact with various biological targets, making it a valuable candidate for the development of new therapeutic agents. For instance, studies have demonstrated that this compound can modulate specific receptors and enzymes, which are implicated in various diseases such as neurodegenerative disorders and cancer.

One area of particular interest is the role of (1S)-1-cyclopropyl-2-methoxyethan-1-amine in central nervous system (CNS) disorders. Research has indicated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects. This property makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease, where neurodegeneration plays a critical role.

Beyond its therapeutic potential, (1S)-1-cyclopropyl-2-methoxyethan-1-amine is also being explored for its use in diagnostic imaging. The compound can be labeled with radioisotopes or other imaging agents to create probes that can be used to visualize specific biological processes in vivo. This application has significant implications for early detection and monitoring of diseases, particularly in oncology and neurology.

The physical and chemical properties of (1S)-1-cyclopropyl-2-methoxyethan-1-amine have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the molecular structure and behavior of the compound, which are crucial for understanding its reactivity and stability under different conditions.

In terms of safety and handling, it is important to note that while (1S)-1-cyclopropyl-2-methoxyethan-1-amine is not classified as a hazardous material or controlled substance, proper precautions should still be taken when working with it in laboratory settings. This includes using appropriate personal protective equipment (PPE) and following standard safety protocols to ensure the well-being of researchers and laboratory personnel.

The future prospects for (1S)-1-cyclopropyl-2-methoxyethan-1-amine are promising, with ongoing research aimed at optimizing its properties for specific applications. For example, efforts are being made to enhance its bioavailability and reduce potential side effects through structural modifications or formulation strategies. Additionally, collaborative efforts between chemists, biologists, and clinicians are essential to translate these findings into practical solutions that can benefit patients.

In conclusion, (1S)-1-cyclopropyl-2-methoxyethan-1-amine (CAS No. 1173690-15-7) represents a valuable molecule with diverse applications in chemical and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug discovery, diagnostic imaging, and other related fields. As research continues to advance, it is likely that new opportunities will emerge for leveraging this compound to address unmet medical needs.